N-(2-methoxyphenyl)-3-(quinolin-8-ylsulfanyl)propanamide

• Molecular Formula: C19H18N2O2S
• Molecular Weight: 338.4 g/mol
• IUPAC Name: N-(2-methoxyphenyl)-3-quinolin-8-ylsulfanylpropanamide
• InChI: InChI=1S/C19H18N2O2S/c1-23-16-9-3-2-8-15(16)21-18(22)11-13-24-17-10-4-6-14-7-5-12-20-19(14)17/h2-10,12H,11,13H2,1H3,(H,21,22)
• InChI Key: VXJBIOGZZWHALT-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1NC(=O)CCSC2=CC=CC3=C2N=CC=C3

Description

N-(2-methoxyphenyl)-3-(quinolin-8-ylsulfanyl)propanamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound is also known as QNZ or EVP4593, and it belongs to the class of quinoline-2-carboxamide derivatives.

Mechanism of Action

The mechanism of action of N-(2-methoxyphenyl)-3-(quinolin-8-ylsulfanyl)propanamide is not fully understood. However, it has been suggested that it acts by inhibiting the activity of NF-κB, a transcription factor that plays a crucial role in inflammation and cancer.
Biochemical and Physiological Effects:
N-(2-methoxyphenyl)-3-(quinolin-8-ylsulfanyl)propanamide has been shown to have several biochemical and physiological effects. It has been reported to inhibit the production of pro-inflammatory cytokines, such as TNF-α, IL-1β, and IL-6. It also inhibits the activation of microglia, which are immune cells in the brain that play a role in neuroinflammation. Additionally, it has been shown to induce apoptosis in cancer cells and inhibit their proliferation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2-methoxyphenyl)-3-(quinolin-8-ylsulfanyl)propanamide in lab experiments is its potential therapeutic properties in various diseases. However, one of the limitations is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the research on N-(2-methoxyphenyl)-3-(quinolin-8-ylsulfanyl)propanamide. One direction is to further investigate its potential therapeutic applications in diseases such as cancer, neurodegenerative disorders, and inflammatory diseases. Another direction is to develop more efficient synthesis methods to increase the yield of the compound. Additionally, the development of more soluble derivatives of N-(2-methoxyphenyl)-3-(quinolin-8-ylsulfanyl)propanamide could enhance its potential therapeutic applications.

Synthesis Methods

The synthesis of N-(2-methoxyphenyl)-3-(quinolin-8-ylsulfanyl)propanamide involves the reaction of 2-methoxybenzoyl chloride and 8-mercaptoquinoline in the presence of triethylamine and dichloromethane. The resulting product is then treated with 3-aminopropionitrile to obtain the final compound.

Scientific Research Applications

N-(2-methoxyphenyl)-3-(quinolin-8-ylsulfanyl)propanamide has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to have anti-inflammatory, anti-cancer, and neuroprotective properties.